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Compound of Interest

Compound Name: 1,5-Dimethylpyrazole

Cat. No.: B184060

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 1,5-Dimethylpyrazole, a versatile heterocyclic compound with applications in
pharmaceuticals and agrochemicals.[1] The information is curated for professionals in research
and development, with a focus on data clarity, experimental context, and the compound's
relevance in scientific applications.

General and Chemical Identification

1,5-Dimethylpyrazole is a derivative of pyrazole, a five-membered aromatic heterocycle
containing two adjacent nitrogen atoms. The addition of two methyl groups at the 1 and 5
positions influences its chemical behavior and physical properties.
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Identifier Value Reference
IUPAC Name 1,5-dimethyl-1H-pyrazole [2]

CAS Number 694-31-5 [11121[31[4]
Molecular Formula C5H8N2 [112]1[3][4][5]
Molecular Weight 96.13 g/mol [1][2]
Canonical SMILES CC1=CC=NN1C [2][6]

LSZQMSSIUQNTDX-
InChl Key [31[7]
UHFFFAOYSA-N

Physicochemical Data

The physicochemical properties of a compound are critical in drug development, influencing its
absorption, distribution, metabolism, and excretion (ADME) profile. The following table
summarizes the key properties of 1,5-Dimethylpyrazole.

Property Value Reference

Colorless to nearly white clear

Appearance liquid [1][6]
Boiling Point 153 -158 °C [1161[8]
Melting Point 82.75 °C (estimate) [6][9]
Density 0.98 g/cm?3 [1][41[6]
Flash Point 38.6 °C [6]
Refractive Index 1.4790 to 1.4830 (at 20°C) [1][6]
pKa 2.83 £ 0.10 (Predicted) [4161[9]
LogP 0.72-0.74 [3][6]
Solubility High solubility in organic o

solvents
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Experimental Protocols

Detailed methodologies are essential for the replication and validation of scientific findings.
Below are protocols for the synthesis and analysis of dimethylpyrazole isomers.

Synthesis of Dimethylpyrazoles via Condensation

The synthesis of dimethylpyrazoles, such as the 3,5-isomer, is commonly achieved through the
condensation reaction of a 1,3-dicarbonyl compound with hydrazine. A general method,
adapted from procedures for the 3,5-isomer, is described below. The alkylation of 3(5)-
methylpyrazole can also yield a mixture of 1,3- and 1,5-dimethylpyrazole isomers.[8]

Objective: To synthesize a mixture of dimethylpyrazole isomers.
Materials:

¢ 3(5)-Methylpyrazole

o Dimethyl sulfate (DMS)

e 20% aqueous Sodium Hydroxide (NaOH) solution

» Methyl iodide or dimethyl carbonate (alternative alkylating agents)[8]
» Reaction flask with stirrer, condenser, and dropping funnel

e Heating mantle

e Separatory funnel

« Distillation apparatus

Procedure:

e Prepare a 20% aqueous solution of NaOH in a three-necked reaction flask equipped with a
mechanical stirrer, a reflux condenser, and a dropping funnel.

e Add 3(5)-methylpyrazole to the NaOH solution.
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Heat the mixture to 70°C with constant stirring.

Slowly add dimethyl sulfate (DMS) dropwise to the reaction mixture. Control the rate of
addition to maintain the reaction temperature.

After the addition is complete, continue stirring the mixture at 70°C for a specified period to
ensure the reaction goes to completion.

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and extract the product with a suitable organic
solvent (e.g., diethyl ether or dichloromethane).

Combine the organic layers, wash with brine, and dry over an anhydrous salt like sodium
sulfate.

Remove the solvent under reduced pressure to obtain the crude product, which will be a
mixture of 1,3-dimethylpyrazole and 1,5-dimethylpyrazole.[3]

The individual isomers can then be separated by fractional distillation.[10]

Analysis by Reverse-Phase High-Performance Liquid
Chromatography (RP-HPLC)

RP-HPLC is a standard analytical technique to assess the purity of and quantify compounds
like 1,5-Dimethylpyrazole.

Objective: To determine the purity of a 1,5-Dimethylpyrazole sample.
Instrumentation & Reagents:

e HPLC system with a UV detector

e Newcrom R1 column or equivalent C18 column[3]

» Mobile Phase: Acetonitrile (MeCN) and water, with a small amount of acid (e.g., phosphoric
acid or formic acid for MS compatibility).[3]
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» 1,5-Dimethylpyrazole standard and sample solutions
Procedure:

o Mobile Phase Preparation: Prepare the mobile phase by mixing acetonitrile and water in a
defined ratio (e.g., 50:50 v/v). Add a small amount of acid (e.g., 0.1% formic acid) and degas
the solution.

o System Equilibration: Equilibrate the HPLC column with the mobile phase at a constant flow
rate until a stable baseline is achieved on the detector.

o Sample Preparation: Prepare a stock solution of the 1,5-Dimethylpyrazole sample in the
mobile phase or a compatible solvent. Prepare a series of dilutions for calibration if
guantification is needed.

« Injection: Inject a fixed volume (e.g., 10 pL) of the sample solution into the HPLC system.

o Chromatogram Acquisition: Run the analysis for a sufficient time to allow for the elution of the
compound and any impurities. Monitor the elution at a specific wavelength (e.g., 217 nm).[8]

[°]

o Data Analysis: Identify the peak corresponding to 1,5-Dimethylpyrazole by comparing its
retention time with that of a pure standard. Calculate the purity of the sample by determining
the area percentage of the main peak relative to the total area of all peaks in the
chromatogram.

Visualizations: Workflows and Logical Relationships

Visual diagrams are crucial for understanding complex processes and relationships in drug
development.
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Synthesis and Purification Workflow

Start: Reagents
(3(5)-Methylpyrazole, DMS, NaOH)

Alkylation Reaction

(70°C in 20% NaOH)

Workup: Solvent Extraction
(e.g., Diethyl Ether)

:

Drying and Concentration
(Anhydrous Na2S04, Rotary Evaporation)

Purification

(Fractional Distillation)

Final Product
(1,5-Dimethylpyrazole)

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and purification of 1,5-Dimethylpyrazole.
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Role of Physicochemical Properties in Drug Discovery
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Caption: The interplay between physicochemical properties and ADME/Tox outcomes in drug
design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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